76-66-4

Rhynchophylline

In Stock

• CAS RN:
• 76-66-4

• Formula:
• C22H28N2O4

• InChI:
• InChI=1S/C22H28N2O4/c1-4-14-12-24-10-9-22(17-7-5-6-8-18(17)23-21(22)26)19(24)11-15(14)16(13-27-2)20(25)28-3/h5-8,13-15,19H,4,9-12H2,1-3H3,(H,23,26)/b16-13+/t14-,15-,19-,22+/m0/s1

• InChIKey:
• DAXYUDFNWXHGBE-KAXDATADSA-N

• Ca2+ channel blocker. Non-competitive NMDA antagonist (IC50 = 43.2 μM). Inhibits glutamate-induced neuronal death. Inhibits dopamine-induced apoptosis. Reduces endothelin-induced cerebral arteriole contraction. Reduces cerebral blood pressure and shows anticonvulsant effects in vivo. Orally active. Blood-brain barrier permeable.
  Rhynchophylline is a non-competitive NMDA antagonist and calcium channel blocker.
  

Ellagic acid

In Stock

• CAS RN:
• 476-66-4

• Formula:
• C14H6O8

• InChI:
• InChI=1S/C14H6O8/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19/h1-2,15-18H

• InChIKey:
• AFSDNFLWKVMVRB-UHFFFAOYSA-N

• Selective, ATP-competitive casein kinase 2 (CK2) inhibitor (Ki = 20 nM). Exhibits a multitude of biological activities including antioxidant, antiproliferative and pro-apoptotic activity.
  Ellagic acid is a polyphenolic antioxidant that is abundant in many fruits, vegetables, plant bark, and peels. It has anti-carcinogenic, anti-mutagenic, anti-inflammatory, and organ-preserving properties, presumably related to its ability to alter cytochrome P450 activity and improve metabolism and clearance of xenobiotics, as well as alter immune function. Ellagic acid also blocks methylation of arginine 17 of histone 3 (H3R17) by coactivator-associated arginine methyltransferase 1 (CARM1) without significantly altering histone acetylase or DNA methyltransferase activity.
  Ellagic acid analytical standard provided with chromatographic purity, to be used as reference material for qualit...

N-[4-(acetylamino)phenyl]-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide

In Stock

• CAS RN:
• 5476-66-4

• Formula:
• C23H23N3O4S

• InChI:
• InChI=1S/C23H23N3O4S/c1-15-5-4-6-21(13-15)26-31(29,30)22-14-18(8-7-16(22)2)23(28)25-20-11-9-19(10-12-20)24-17(3)27/h4-14,26H,1-3H3,(H,24,27)(H,25,28)

• InChIKey:
• BEJLDXPVCCMHDA-UHFFFAOYSA-N

• N-[4-(acetylamino)phenyl]-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.5 g/mol. The purity is usually 95%.

1H-Imidazol-2-amine, 4,5-dihydro-N-(4-cyclohexylphenyl)-

• CAS RN:
• 71576-66-4

• Formula:
• C15H21N3

• InChI:
• InChI=1S/C15H21N3/c1-2-4-12(5-3-1)13-6-8-14(9-7-13)18-15-16-10-11-17-15/h6-9,12H,1-5,10-11H2,(H2,16,17,18)

• InChIKey:
• DNWWODFFEFZASF-UHFFFAOYSA-N

• 1H-Imidazol-2-amine, 4,5-dihydro-N-(4-cyclohexylphenyl)- is a useful research compound. Its molecular formula is C15H21N3 and its molecular weight is 243.35 g/mol. The purity is usually 95%.

Agrimol B

In Stock

• CAS RN:
• 55576-66-4

• Formula:
• C37H46O12

• InChI:
• InChI=1S/C37H46O12/c1-9-12-23(38)25-32(44)19(29(41)17(5)36(25)48-7)14-21-31(43)22(35(47)27(34(21)46)28(40)16(4)11-3)15-20-30(42)18(6)37(49-8)26(33(20)45)24(39)13-10-2/h16,41-47H,9-15H2,1-8H3/t16-/m0/s1

• InChIKey:
• BVLHMPZMQVWDGX-INIZCTEOSA-N

• Agrimol B, also known as Agrimol B, is a useful research compound. Its molecular formula is C37H46O12 and its molecular weight is 682.8 g/mol. The purity is usually 95%.

(E)-2-cyano-3-(1H-indol-3-yl)-N-(2-nitrophenyl)acrylamide

In Stock

• CAS RN:
• 327076-66-4

• Formula:
• C18H12N4O3

• InChI:
• InChI=1S/C18H12N4O3/c19-10-12(9-13-11-20-15-6-2-1-5-14(13)15)18(23)21-16-7-3-4-8-17(16)22(24)25/h1-9,11,20H,(H,21,23)/b12-9+

• InChIKey:
• SNHPMPKIDDVCQF-FMIVXFBMSA-N

• (E)-2-cyano-3-(1H-indol-3-yl)-N-(2-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C18H12N4O3 and its molecular weight is 332.319. The purity is usually 95%.

2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)-N-phenylacetamide

In Stock

• CAS RN:
• 681276-66-4

• Formula:
• C24H22N2OS

• InChI:
• InChI=1S/C24H22N2OS/c1-18-11-13-19(14-12-18)15-26-16-23(21-9-5-6-10-22(21)26)28-17-24(27)25-20-7-3-2-4-8-20/h2-14,16H,15,17H2,1H3,(H,25,27)

• InChIKey:
• NCDLIQRCXYNZLN-UHFFFAOYSA-N

• 2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C24H22N2OS and its molecular weight is 386.51. The purity is usually 95%.

(2Z)-2-(3-ethoxy-4-hydroxy-5-iodobenzylidene)hydrazinecarboximidamide

In Stock

• CAS RN:
• 725276-66-4

• Formula:
• C10H13IN4O2

• InChI:
• InChI=1S/C10H13IN4O2/c1-2-17-8-4-6(3-7(11)9(8)16)5-14-15-10(12)13/h3-5,16H,2H2,1H3,(H4,12,13,15)/b14-5-

• InChIKey:
• GVNFLMQKAYOMOC-RZNTYIFUSA-N

• (2Z)-2-(3-ethoxy-4-hydroxy-5-iodobenzylidene)hydrazinecarboximidamide is a useful research compound. Its molecular formula is C10H13IN4O2 and its molecular weight is 348.144. The purity is usually 95%.

Oxiran-2-ylmethyl 2-(2-ethylphenoxy)acetate

In Stock

• CAS RN:
• 851176-66-4

• Formula:
• C13H16O4

• InChI:
• InChI=1S/C13H16O4/c1-2-10-5-3-4-6-12(10)16-9-13(14)17-8-11-7-15-11/h3-6,11H,2,7-9H2,1H3

• InChIKey:
• AAIFLAQXSUTJIA-UHFFFAOYSA-N

• Oxiran-2-ylmethyl 2-(2-ethylphenoxy)acetate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.267. The purity is usually 95%.

N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872976-66-4

• Formula:
• C23H24F2N4O5S

• InChI:
• InChI=1S/C23H24F2N4O5S/c24-16-6-7-18(25)20(12-16)35(32,33)29-10-3-11-34-21(29)14-28-23(31)22(30)26-9-8-15-13-27-19-5-2-1-4-17(15)19/h1-2,4-7,12-13,21,27H,3,8-11,14H2,(H,26,30)(H,28,31)

• InChIKey:
• ORQSHWUBDKDFCP-UHFFFAOYSA-N

• N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C23H24F2N4O5S and its molecular weight is 506.52. The purity is usually 95%.

Ethyl 2-(2-oxo-2-phenylethyl)benzoate

In Stock

• CAS RN:
• 898776-66-4

• Formula:
• C17H16O3

• InChI:
• InChI=1S/C17H16O3/c1-2-20-17(19)15-11-7-6-10-14(15)12-16(18)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3

• InChIKey:
• HQIWRLOWMUUUSV-UHFFFAOYSA-N

• Ethyl 2-(2-oxo-2-phenylethyl)benzoate is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.

1-Bromo-3-(trifluoromethyl)-1,1,4,4,4-pentafluorobut-2-ene

In Stock

• CAS RN:
• 885276-66-4

• Formula:
• C5HBrF8

• InChI:
• InChI=1S/C5HBrF8/c6-3(7,8)1-2(4(9,10)11)5(12,13)14/h1H

• InChIKey:
• ZGMDGJGYIDXFPI-UHFFFAOYSA-N

• 1-Bromo-3-(trifluoromethyl)-1,1,4,4,4-pentafluorobut-2-ene is a useful research compound. Its molecular formula is C5HBrF8 and its molecular weight is 292.95 g/mol. The purity is usually 95%.

1-[4-[4-[(6-Methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione

Usually In Stock

• CAS RN:
• 2379976-66-4

• Formula:
• C21H24N4O5S

• InChI:
• InChI=1S/C21H24N4O5S/c1-15-2-7-19(23-22-15)30-14-16-10-12-24(13-11-16)31(28,29)18-5-3-17(4-6-18)25-20(26)8-9-21(25)27/h2-7,16H,8-14H2,1H3

• InChIKey:
• ZHZIIYAHHPOJCV-UHFFFAOYSA-N

• 1-[4-[4-[(6-Methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C21H24N4O5S and its molecular weight is 444.51. The purity is usually 95%.

2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4(1H)-one

In Stock

• CAS RN:
• 1357476-66-4

• Formula:
• C9H10F3NO

• InChI:
• InChI=1S/C9H10F3NO/c1-8(2,9(10,11)12)7-5-6(14)3-4-13-7/h3-5H,1-2H3,(H,13,14)

• InChIKey:
• CUCGKHLLFAWHAD-UHFFFAOYSA-N

• 2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C9H10F3NO and its molecular weight is 205.18 g/mol. The purity is usually 95%.

Ellagic Acid, Dihydrate

• CAS RN:
• 133039-73-3; 476-66-4

• Formula:
• C14H10O10

• InChI:
• InChI=1S/C14H6O8.2H2O/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19;;/h1-2,15-18H;2*1H2

• InChIKey:
• ZEPCRIPMALGRJR-UHFFFAOYSA-N

• Ellagic Acid, Dihydrate is a useful research compound. Its molecular formula is C14H10O10 and its molecular weight is 338.224. The purity is usually 95%.